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Introduction
Technetium-99 (⁹⁹Tc) is a significant contributor to the long-term radiological risk of nuclear

waste due to its long half-life (2.13 x 10⁵ years) and the high mobility of its common

pertechnetate (TcO₄⁻) form in the environment. Effective immobilization of ⁹⁹Tc is a critical

challenge in the safe disposal of nuclear waste. This document provides detailed application

notes and experimental protocols for the immobilization of technetium oxides in two primary

waste forms: borosilicate glass and ceramic materials (pyrochlore and perovskite structures).

The aim is to provide researchers and scientists with the necessary information to fabricate and

evaluate the performance of these waste forms.

Data Presentation: Comparative Performance of
Technetium Waste Forms
The following tables summarize key quantitative data on the performance of different waste

forms for technetium immobilization.
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Waste Form
Technetium
Loading
(wt%)

Technetium
Retention
(%)

Leaching
Rate
(g/m²·d)

Test
Method

Reference

Borosilicate

Glass

(oxidizing)

~0.0003 18 - 77
1.1 x 10⁻³ -

8.5 x 10⁻³
PCT [1]

Borosilicate

Glass

(reducing)

~0.0003 45 - 75

0.02

(normalized

mass loss)

MCC-1 [1]

Nd₂Tc₂O₇

Pyrochlore

High (not

specified)
High

1.48 x 10⁻⁷

(specific

weight loss)

ASTM

C1220-10
[2]

SrTcO₃

Perovskite

High (not

specified)
High

Data not

available

ASTM

C1220-10
[3]

Table 1: Technetium Immobilization Performance in Various Waste Forms.

Parameter Borosilicate Glass
Pyrochlore
Ceramic

Perovskite Ceramic

Processing

Temperature
~1150 °C 1200 - 1600 °C 900 - 1550 °C

Waste Loading

Capacity
Low High High

Chemical Durability Good Excellent Excellent

Radiation Stability Good Excellent Excellent

Volatility of Tc High (as Tc₂O₇) Low (as TcO₂) Low (as TcO₂)

Table 2: General Properties of Technetium Waste Forms.
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I. Borosilicate Glass Waste Form
A. Fabrication of Technetium-Doped Borosilicate Glass

This protocol describes the laboratory-scale synthesis of a borosilicate glass waste form

containing technetium.

Materials:

Silicon dioxide (SiO₂)

Boric oxide (B₂O₃)

Sodium oxide (Na₂O)

Aluminum oxide (Al₂O₃)

Calcium oxide (CaO)

Potassium pertechnetate (KTcO₄) or Technetium dioxide (TcO₂)

Alumina crucible

High-temperature furnace

Procedure:

Batch Preparation: Weigh the raw materials in the desired proportions to achieve the target

glass composition. A typical low-activity waste glass composition is approximately 70-76.5%

SiO₂, 3-12% B₂O₃, 3-8.5% Na₂O, 6.3-11% Al₂O₃, and <5% CaO.

Mixing: Thoroughly mix the powdered raw materials to ensure a homogeneous batch.

Technetium Addition: Add the desired amount of KTcO₄ or TcO₂ to the batch and mix again.

For oxidizing conditions, KTcO₄ is used. For reducing conditions, TcO₂ is used, and a

reducing agent (e.g., sucrose) may be added to the batch.

Melting: Transfer the batch to an alumina crucible and place it in a high-temperature furnace.
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Ramp the temperature to 1150 °C at a rate of 5 °C/min.

Hold at 1150 °C for 2-4 hours to ensure complete melting and homogenization.

Pouring and Annealing:

Remove the crucible from the furnace and pour the molten glass into a pre-heated mold.

Transfer the mold to an annealing oven set at 500 °C.

Hold at 500 °C for 1 hour.

Slowly cool the glass to room temperature over several hours to relieve internal stresses.

B. Durability Assessment: Product Consistency Test (PCT) - ASTM C1285

This protocol outlines the procedure for assessing the chemical durability of the fabricated

borosilicate glass using the Product Consistency Test (PCT).

Materials and Equipment:

Crushed and sized glass sample (-100 to +200 mesh)

Deionized water (ASTM Type I)

Stainless steel or PFA Teflon® vessels with airtight seals

Oven capable of maintaining 90 ± 2 °C

Inductively Coupled Plasma - Mass Spectrometry (ICP-MS) or other suitable analytical

instrument

Procedure:

Sample Preparation: Crush the annealed borosilicate glass and sieve to obtain particles in

the size range of -100 to +200 mesh. Wash the sieved particles with deionized water and

ethanol to remove fines, then dry in an oven at 90 °C.

Leaching Test Setup:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Place a known mass of the dried glass powder into a clean, dry leaching vessel.

Add a volume of deionized water to achieve a specific surface area to volume (SA/V) ratio.

A common ratio is 2000 m⁻¹.

Seal the vessel tightly.

Leaching: Place the sealed vessel in an oven at 90 ± 2 °C for a specified duration (typically 7

days for the standard PCT).

Leachate Analysis:

After the leaching period, remove the vessel from the oven and allow it to cool to room

temperature.

Carefully open the vessel and extract a sample of the leachate.

Filter the leachate through a 0.45 µm filter.

Analyze the filtered leachate for the concentration of technetium and other elements of

interest using ICP-MS.

Calculation of Normalized Leach Rate: The normalized leach rate (LRᵢ) for element i is

calculated using the following equation:

LRᵢ = (Cᵢ * V) / (fᵢ * SA * t)

Where:

Cᵢ = concentration of element i in the leachate (g/L)

V = volume of the leachate (L)

fᵢ = mass fraction of element i in the unleached glass

SA = surface area of the glass sample (m²)

t = leaching time (days)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15176568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


II. Ceramic Waste Forms
A. Fabrication of Pyrochlore (Nd₂Tc₂O₇) Ceramic

This protocol describes the solid-state synthesis of a pyrochlore ceramic waste form for

technetium immobilization.

Materials:

Neodymium(III) oxide (Nd₂O₃)

Technetium(IV) oxide (TcO₂)

Mortar and pestle or ball mill

Alumina crucible

Tube furnace with controlled atmosphere capabilities

Press for pelletizing

Procedure:

Precursor Preparation: Stoichiometrically weigh Nd₂O₃ and TcO₂ powders.

Mixing: Intimately mix the powders using a mortar and pestle or a ball mill to ensure

homogeneity.

Calcination:

Place the mixed powder in an alumina crucible.

Heat the powder in a tube furnace under an inert atmosphere (e.g., argon) to 1000 °C for

4 hours to form the pyrochlore precursor.

Pelletizing:

Allow the calcined powder to cool.
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Press the powder into pellets using a hydraulic press at approximately 200 MPa.

Sintering:

Place the pellets in the tube furnace under an inert atmosphere.

Heat to 1400-1600 °C for 10-20 hours to achieve densification and form the final

pyrochlore ceramic.

Cool the furnace slowly to room temperature.

B. Fabrication of Perovskite (SrTcO₃) Ceramic

This protocol describes the solid-state synthesis of a perovskite ceramic waste form.

Materials:

Strontium carbonate (SrCO₃)

Technetium(IV) oxide (TcO₂)

Mortar and pestle or ball mill

Alumina crucible

Tube furnace with controlled atmosphere capabilities

Press for pelletizing

Procedure:

Precursor Preparation: Stoichiometrically weigh SrCO₃ and TcO₂ powders.

Mixing: Thoroughly mix the powders.

Calcination: Heat the mixed powder in an alumina crucible in a tube furnace under an inert

atmosphere to 900 °C for 12 hours.

Pelletizing: Cool the calcined powder and press it into pellets.
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Sintering: Sinter the pellets in an inert atmosphere at 1200-1300 °C for 24 hours.

C. Durability Assessment: Static Leach Test - ASTM C1220-10

This protocol outlines the procedure for assessing the chemical durability of monolithic ceramic

waste forms.

Materials and Equipment:

Monolithic ceramic sample of known dimensions

Deionized water (ASTM Type I) or other specified leachant

PFA Teflon® or stainless steel leaching vessel

Oven capable of maintaining a constant temperature (e.g., 90 °C)

ICP-MS

Procedure:

Sample Preparation: Prepare a monolithic sample of the ceramic with a well-defined

geometric surface area. Clean the sample with deionized water and ethanol and dry it.

Leaching Test Setup:

Measure the dimensions of the sample to calculate the surface area (SA).

Place the sample in the leaching vessel.

Add a sufficient volume of leachant (V) to achieve the desired SA/V ratio (typically low for

this test).

Seal the vessel.

Leaching: Place the vessel in an oven at the desired temperature (e.g., 90 °C) for a specified

duration.

Leachate Analysis: Follow the same procedure as for the PCT test (Section I.B.4).
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Calculation of Normalized Mass Loss: The normalized mass loss (NLᵢ) for element i is

calculated as:

NLᵢ = (mᵢ) / (fᵢ * SA)

Where:

mᵢ = mass of element i in the leachate (g)

fᵢ = mass fraction of element i in the waste form

SA = surface area of the specimen (m²)
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Waste Form Fabrication

Performance Assessment

Raw Material Selection & Mixing

Technetium Oxide Addition

Melting (Glass) or Sintering (Ceramic)

Annealing/Cooling

Sample Preparation (Crushing/Sizing or Monolith)

Leaching Test (ASTM C1285 or C1220)

Leachate Analysis (ICP-MS)

Data Analysis & Leach Rate Calculation

final_disposal

Disposal Decision

Click to download full resolution via product page

Caption: Experimental workflow for waste form fabrication and testing.
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Properties

Tc(VII) as TcO₄⁻/Tc₂O₇

High Volatility High Mobility in Water

Tc(IV) as TcO₂

Low Volatility Low Mobility in Water

Effective Immobilization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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